Cas no 1361608-47-0 (2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine)

• Product name: 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine
• CAS No: 1361608-47-0
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923589

2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-11-3-1-8(13(20)15(11)22)10-5-7(24)6-25-17(10)9-2-4-12(19)16(23)14(9)21/h1-6H
• InChI Key： DXGLWTITEBWAPF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(=CN=C1C1C=CC(=C(C=1Cl)Cl)Cl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine

Recent Advances in the Study of 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine (CAS: 1361608-47-0)

The compound 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine (CAS: 1361608-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of multiple chlorine atoms and a fluorine substituent on the pyridine ring enhances its reactivity and binding affinity, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its interactions with target proteins. These studies suggest that the compound exhibits high affinity for enzymes involved in inflammatory pathways, positioning it as a potential anti-inflammatory agent.

In vitro and in vivo experiments have further validated the therapeutic potential of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. The compound's efficacy was comparable to that of established anti-inflammatory drugs, with the added advantage of a favorable safety profile.

Another area of interest is the compound's potential application in oncology. Preliminary findings indicate that 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine may act as a selective inhibitor of certain kinases implicated in cancer cell proliferation. Researchers are currently exploring its synergistic effects with existing chemotherapeutic agents to enhance treatment outcomes.

Despite these promising results, challenges remain in the development of 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural optimization and formulation strategies. Ongoing research aims to overcome these hurdles by synthesizing derivatives with improved pharmacokinetic properties.

In conclusion, 2,3-Bis(2,3,4-trichlorophenyl)-5-fluoropyridine (CAS: 1361608-47-0) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.